Methyl (4Z,10Z,13Z,16Z) docosatetraenoate
Overview
Description
Methyl (4Z,10Z,13Z,16Z) docosatetraenoate (Methyl DDT) is a polyunsaturated fatty acid that belongs to the omega-3 family. It is found in fish oil and has been studied for its potential health benefits. Methyl DDT has been shown to have anti-inflammatory properties and may play a role in the prevention of chronic diseases such as cancer, cardiovascular disease, and Alzheimer's disease.
Scientific Research Applications
Bioconversion and Metabolism
Methyl (4Z,10Z,13Z,16Z) docosatetraenoate, derived from polyunsaturated fatty acids such as icosapentaenoic acid (EPA) and docosahexaenoic acid (DHA), is involved in crucial bioconversion processes. Syntheses of metabolites like methyl 2E,4Z,8Z,11Z,14Z,17Z-icosa-2,4,8,11,14,17-hexaenoate and 2E,4Z,7Z,10Z,13Z,16Z,19Z-docosa-2,4,7,10,13,16,19-heptaenoate from EPA and DHA have been achieved with high stereochemical purity, indicating the significance of these metabolites in the bioconversion of EPA and DHA (Flock & Skattebol, 2000).
Synthesis and Stereochemistry
The stereoselective synthesis of lipid mediators like 14S,22-Dihydroxy-docosa-4Z,7Z,10Z,12E,16Z,19Z-hexaenoic acid (maresin-L1) and its counterparts has been achieved, which are identical to activated macrophage-produced counterparts. This synthesis was highly stereoselective, indicating the importance of these lipid mediators in biological functions, including inflammatory responses (Hong et al., 2019).
Chemical Properties and Isolation
Studies have also focused on the isolation and characterization of similar compounds, such as methylcis,cis-5,13-docosadienoate from Limnanthes douglasii oil, highlighting the intricate processes involved in isolating such specific compounds and their unique chemical properties (Fore, Dollear, & Sumrell, 2007).
Identification and Chromatographic Behavior
Research has been conducted to identify new geometric isomers of methyl docosatetraenoate and their chromatographic behavior, which is crucial for understanding their roles and applications in scientific research. The identification of isomers like methyl (9Z,11Z)-13-hydroperoxy-9,11-octadecadienoate and methyl (10Z,12Z)-9-hydroperoxy-10,12-octadecadienoate from methyl linoleate hydroperoxide signifies the intricate nature of these compounds and their potential applications (Tokita & Morita, 2000).
Biochemical Investigations
The compound has been used in biochemical investigations, such as the synthesis of three fatty acids from commercially available alpha-linolenic, stearidonic, and eicosapentaenoic acids by C2-elongation. This process has implications for the study and utilization of polyunsaturated fatty acids in various biochemical contexts (Kuklev & Smith, 2006).
properties
Product Name |
Methyl (4Z,10Z,13Z,16Z) docosatetraenoate |
|---|---|
Molecular Formula |
C23H38O2 |
Molecular Weight |
346.5 g/mol |
IUPAC Name |
methyl (4Z,10Z,13Z,16Z)-docosa-4,10,13,16-tetraenoate |
InChI |
InChI=1S/C23H38O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-2/h7-8,10-11,13-14,19-20H,3-6,9,12,15-18,21-22H2,1-2H3/b8-7-,11-10-,14-13-,20-19- |
InChI Key |
JXKCBSKPWHNCFL-MUDRAGMJSA-N |
Isomeric SMILES |
CCCCC/C=C\C/C=C\C/C=C\CCCC/C=C\CCC(=O)OC |
SMILES |
CCCCCC=CCC=CCC=CCCCCC=CCCC(=O)OC |
Canonical SMILES |
CCCCCC=CCC=CCC=CCCCCC=CCCC(=O)OC |
synonyms |
4Z,10Z,13Z,16Z-docosatetraenoic acid, methyl ester |
Origin of Product |
United States |
Retrosynthesis Analysis
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